Cas no 918139-03-4 (3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)-)

918139-03-4 structure
Product name:3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)-
3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)-
- 4-[hydroxy(phenyl)methyl]-6,6-dimethylhept-4-en-3-one
- DTXSID20846523
- 918139-03-4
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- Inchi: InChI=1S/C16H22O2/c1-5-14(17)13(11-16(2,3)4)15(18)12-9-7-6-8-10-12/h6-11,15,18H,5H2,1-4H3
- InChI Key: GBSRNXDHQVMZAV-UHFFFAOYSA-N
- SMILES: CCC(=O)C(=CC(C)(C)C)C(C1=CC=CC=C1)O
Computed Properties
- Exact Mass: 246.161979940g/mol
- Monoisotopic Mass: 246.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)- Related Literature
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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Kwok-ho Lam RSC Adv., 2016,6, 96743-96751
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Nü Wang,Lanlan Hou,Zhimin Cui,Jingchong Liu,Dianming Li,Qingzhong Li,Hailong Zhang,Yong Zhao J. Mater. Chem. A, 2019,7, 124-132
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
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Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
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En-Cui Yang,Zhong-Yi Liu,Xiao-Yun Wu,Xiao-Jun Zhao Chem. Commun., 2011,47, 8629-8631
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Jiawei Li,Yanwei Ren,Chaorong Qi,Huanfeng Jiang Dalton Trans., 2017,46, 7821-7832
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Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
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